2-(5-methylpyrrolidin-3-yl)acetic acid hydrochloride, Mixture of diastereomers
Description
“2-(5-methylpyrrolidin-3-yl)acetic acid hydrochloride” is a chemical compound . It is a mixture of diastereomers, which means it contains two or more stereoisomers that are not mirror images of each other .
Molecular Structure Analysis
The molecular structure of “2-(5-methylpyrrolidin-3-yl)acetic acid hydrochloride” is represented by the linear formula C8H10ClNO2 . This indicates that the compound contains carbon ©, hydrogen (H), chlorine (Cl), nitrogen (N), and oxygen (O) atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(5-methylpyrrolidin-3-yl)acetic acid hydrochloride” include a molecular weight of 187.63 . It is a solid at room temperature . The compound should be stored in an inert atmosphere .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-methylpyrrolidin-3-yl)acetic acid hydrochloride involves the reaction of 5-methylpyrrolidine with bromoacetic acid followed by hydrolysis and subsequent reaction with hydrochloric acid to form a mixture of diastereomers.", "Starting Materials": [ "5-methylpyrrolidine", "bromoacetic acid", "sodium hydroxide", "hydrochloric acid", "water", "diethyl ether" ], "Reaction": [ "Step 1: 5-methylpyrrolidine is reacted with bromoacetic acid in the presence of sodium hydroxide to form 2-(5-methylpyrrolidin-3-yl)acetic acid.", "Step 2: The resulting product is hydrolyzed with hydrochloric acid to form a mixture of diastereomers.", "Step 3: The mixture of diastereomers is extracted with diethyl ether and the organic layer is dried over anhydrous sodium sulfate.", "Step 4: The diethyl ether is evaporated under reduced pressure to obtain the crude product, which is then purified by recrystallization from water to obtain 2-(5-methylpyrrolidin-3-yl)acetic acid hydrochloride." ] } | |
CAS RN |
2551119-06-1 |
Product Name |
2-(5-methylpyrrolidin-3-yl)acetic acid hydrochloride, Mixture of diastereomers |
Molecular Formula |
C7H14ClNO2 |
Molecular Weight |
179.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
